1-(3-(Methoxymethoxy)pyridin-4-yl)ethanone

• Molecular Formula: C9H11NO3
• Molecular Weight: 181.19 g/mol
• IUPAC Name: 1-[3-(methoxymethoxy)pyridin-4-yl]ethanone
• InChI: InChI=1S/C9H11NO3/c1-7(11)8-3-4-10-5-9(8)13-6-12-2/h3-5H,6H2,1-2H3
• InChI Key: FHMBXUKFHAFTLL-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=C(C=NC=C1)OCOC

Description

1-(3-(Methoxymethoxy)pyridin-4-yl)ethanone is a useful research compound. Its molecular formula is C9H11NO3 and its molecular weight is 181.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Dess-Martin periodinane (18 g, 43 mmol) was added to a stirring mixture of 1-(3-(methoxymethoxy)pyridin-4-yl)ethanol (4.6 g, 25 mmol), NaHCO3 (6.3 g, 75 mmol), and CHCl3 (75 mL) at RT. After 24 h, 1.0 M aqueous Na2S2O3 was added, the reaction mixture was stirred for 90 min, partitioned between ethyl acetate and 1.0 M aqueous Na2S2O3, the layers were separated, the organic material was washed with 1.0 M aqueous Na2S2O3, water, brine, dried (Na2SO4), filtered, and the filtrate was concentrated. The residue was purified by flash chromatography on silica gel (gradient elution; 2:1→1:1 hexane-ethyl acetate) to give 3.9 g (86%) of 1-(3-(methoxymethoxy)pyridin-4-yl)ethanone as a clear yellow-orange oil.